Cas no 213840-37-0 (Pyrimido[5,4-d]pyrimidine-4,8-diamine,2,6-dichloro-N,N'-dimethyl-N,N'-bis(phenylmethyl)-)

• Product Name: Pyrimido[5,4-d]pyrimidine-4,8-diamine,2,6-dichloro-N,N'-dimethyl-N,N'-bis(phenylmethyl)-
• CAS No: 213840-37-0
• MF: C₂₂H₂₀Cl₂N₆
• MW: 439.340401649475
• CID: 1400924
• Update Time: 2024-08-15

Pyrimido[5,4-d]pyrimidine-4,8-diamine,2,6-dichloro-N,N'-dimethyl-N,N'-bis(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• Pyrimido[5,4-d]pyrimidine-4,8-diamine,2,6-dichloro-N,N'-dimethyl-N,N'-bis(phenylmethyl)-
• Pyrimido[5,4-d]pyrimidine-4,8-diamine, 2,6-dichloro-N4,N8-dimethyl-N4,N8-bis(phenylmethyl)-

• Inchi： 1S/C22H20Cl2N6/c1-29(13-15-9-5-3-6-10-15)19-17-18(26-21(23)27-19)20(28-22(24)25-17)30(2)14-16-11-7-4-8-12-16/h3-12H,13-14H2,1-2H3
• InChI Key： YZQTYFSSXZDSKJ-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC(N(C)CC2=CC=CC=C2)=C2N=C(Cl)N=C(N(C)CC3=CC=CC=C3)C2=N1

Computed Properties

• Exact Mass: 438.113

Experimental Properties

• Density: 1.382±0.06 g/cm3(Predicted)
• Melting Point: 185-187 °C(Solv: ethyl acetate (141-78-6); ligroine (8032-32-4))
• Boiling Point: 546.0±50.0 °C(Predicted)
• PSA: 58.04
• pka: 1.84±0.30(Predicted)